Cas no 885277-73-6 (1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-5-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-5-phenyl-, 1,1-dimethylethyl ester
• CAS No: 885277-73-6
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 711458
• PubChem ID: 53249843
• Update Time: 2024-10-26

1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-5-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-5-phenyl-, 1,1-dimethylethyl ester
• 2-PHENYL-5-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-carbamothioyl-5-phenylpyrrolidine-1-carboxylate
• 1-BOC-2-PHENYL-5-THIOCARBAMOYL-PYRROLIDINE
• 885277-73-6
• tert-butyl2-carbamothioyl-5-phenylpyrrolidine-1-carboxylate
• AB21763
• 2-phenyl-5-thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• DTXSID10693083

• Inchi： 1S/C16H22N2O2S/c1-16(2,3)20-15(19)18-12(9-10-13(18)14(17)21)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H2,17,21)
• InChI Key： WEBIJDMCKKACQD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C2=CC=CC=C2)CCC1C(N)=S

Computed Properties

• Exact Mass: 306.14000
• Monoisotopic Mass: 306.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7

Experimental Properties

• PSA: 87.65000
• LogP: 4.05150